Cas no 35727-83-4 (2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile)
35727-83-4 structure
Product Name:2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile
CAS No:35727-83-4
MF:C17H10Cl2N4
MW:341.194100856781
CID:1472167
PubChem ID:215465
Update Time:2025-04-20
2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile
- 2,4-dichloro-6-(2,4-dimethylanilino)benzene-1,3,5-tricarbonitrile
- 35727-83-4
- DTXSID20189260
- 4,6-Dichloro-2-(2,4-dimethylanilino)-1,3,5-benzenetricarbonitrile
- 1,3,5-Benzenetricarbonitrile, 4,6-dichloro-2-(2,4-dimethylanilino)-
- 4,6-Dichloro-2-(2,4-dimethylanilino)trimesonitrile
- CHEMBL3248180
- BRN 2782024
-
- Inchi: 1S/C17H10Cl2N4/c1-9-3-4-14(10(2)5-9)23-17-12(7-21)15(18)11(6-20)16(19)13(17)8-22/h3-5,23H,1-2H3
- InChI Key: FGTGXIRVSXMELR-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=C(C(C#N)=C(C=1C#N)NC1C=CC(C)=CC=1C)Cl
Computed Properties
- Exact Mass: 340.0285
- Monoisotopic Mass: 340.0282517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 83.4
2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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